Cas no 2171194-67-3 ((2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}propanoic acid)

• Product Name: (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}propanoic acid
• CAS No: 2171194-67-3
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 5959707
• PubChem ID: 165814309
• Update Time: 2025-08-03

(2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}propanoic acid
• EN300-1486861
• (2R)-2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}propanoic acid
• 2171194-67-3

• Inchi： 1S/C23H26N2O6/c1-15(22(27)28)25-21(26)10-12-30-13-11-24-23(29)31-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,24,29)(H,25,26)(H,27,28)/t15-/m1/s1
• InChI Key： AAJPCZUKYOLTST-OAHLLOKOSA-N
• SMILES： O(C(NCCOCCC(N[C@@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Additional information on (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}propanoic acid

Introduction to (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}propanoic Acid (CAS No. 2171194-67-3)

(2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171194-67-3, represents a pinnacle of molecular design, incorporating multiple functional groups that make it a promising candidate for various therapeutic applications. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, an amino ethoxypropanamide moiety, and a propanoic acid tail collectively contribute to its unique chemical and biological properties.

The structure of this compound is meticulously crafted to interact with biological targets in a highly specific manner. The Fmoc group, known for its role in protecting amino groups in peptide synthesis, adds a layer of complexity that can be exploited for controlled release mechanisms or targeted drug delivery systems. This feature is particularly relevant in the context of modern drug design, where precision and efficiency are paramount.

The amino ethoxypropanamide segment introduces a polar and hydrophilic character to the molecule, enhancing its solubility in aqueous environments. This solubility is crucial for pharmaceutical formulations, as it allows for easier administration and improved bioavailability. Additionally, the propanoic acid moiety at the end of the molecule contributes to its overall stability and reactivity, making it a versatile building block for further chemical modifications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. By leveraging machine learning algorithms and molecular dynamics simulations, scientists can now model the interactions between (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}propanoic acid and various biological targets. These simulations have revealed potential applications in the treatment of neurological disorders, where precise modulation of protein-protein interactions is essential.

In vitro studies have begun to explore the pharmacological profile of this compound, focusing on its ability to modulate key signaling pathways involved in inflammation and neurodegeneration. Preliminary results suggest that it may exhibit inhibitory effects on enzymes such as caspase-3 and matrix metalloproteinases (MMPs), which are implicated in the progression of neurodegenerative diseases like Alzheimer's and Parkinson's. The fluorenylmethoxycarbonyl group, in particular, has been identified as a critical determinant of its binding affinity and specificity.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. Traditional methods involving multi-step reactions and protective group strategies have been employed to construct its intricate framework. However, recent innovations in catalytic processes have allowed for more streamlined synthetic routes, reducing both the time and cost associated with its production. These advancements are particularly important for scaling up production for clinical trials and commercialization.

One of the most exciting aspects of this compound is its potential as a scaffold for drug discovery. By systematically modifying its functional groups, researchers can generate libraries of derivatives with tailored properties. This approach has already led to the identification of several lead compounds with improved pharmacokinetic profiles and reduced toxicity. The fluorenylmethoxycarbonyl group, while serving as a protecting group during synthesis, can also be removed under specific conditions to reveal reactive sites for further functionalization.

The role of fluorescence probes in biological research has also been highlighted by the incorporation of a fluorene moiety into this molecule. Fluorescent compounds are widely used for imaging cellular processes and detecting biomolecules in real-time. The unique photophysical properties of fluorene derivatives make them ideal candidates for developing high-resolution imaging techniques. This capability could revolutionize diagnostic tools and therapeutic monitoring in medicine.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. Targeted therapy, personalized medicine, and combination therapies are becoming increasingly prevalent in clinical practice. The multifaceted nature of (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}propanoic acid positions it as a versatile tool that can be adapted to these emerging paradigms. Its ability to interact with multiple targets simultaneously makes it an attractive candidate for combination therapies aimed at synergistic therapeutic effects.

The regulatory landscape for new pharmaceuticals is also evolving to accommodate innovative approaches like structure-based drug design and computational modeling. Regulatory agencies now recognize the value of preclinical data generated through these methods, allowing for faster approval processes under certain conditions. This shift has created an environment conducive to the development of novel compounds like (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}propanoic acid, which may otherwise face lengthy regulatory hurdles.

In conclusion, this compound exemplifies the cutting-edge advancements occurring at the intersection of organic chemistry and pharmaceutical science. Its complex structure, multifunctional groups, and promising biological activity make it a valuable asset in ongoing research efforts aimed at developing new treatments for human diseases. As methodologies for synthesis and characterization continue to improve, we can expect to see even more innovative applications emerge from studies involving this remarkable molecule.